molecular formula C15H17NO2 B15353583 1-(4-Butylphenyl)-3-hydroxypyridin-4-one

1-(4-Butylphenyl)-3-hydroxypyridin-4-one

Cat. No.: B15353583
M. Wt: 243.30 g/mol
InChI Key: WUPDQVNGTVSHGE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1-(4-Butylphenyl)-3-hydroxypyridin-4-one is a hydroxypyridinone derivative characterized by a pyridinone core substituted with a hydroxyl group at position 3 and a 4-butylphenyl group at position 1. Hydroxypyridinones are renowned for their metal-chelating properties, particularly for iron, making them candidates for therapeutic applications in iron overload disorders such as thalassemia . While synthesis protocols for analogous hydroxypyridinones (e.g., 1-ethyl-2-methyl derivatives) involve multi-step benzyloxy protection and deprotection strategies , the specific synthesis route for 1-(4-Butylphenyl)-3-hydroxypyridin-4-one is inferred to follow similar methodologies with tailored substitution.

Properties

Molecular Formula

C15H17NO2

Molecular Weight

243.30 g/mol

IUPAC Name

1-(4-butylphenyl)-3-hydroxypyridin-4-one

InChI

InChI=1S/C15H17NO2/c1-2-3-4-12-5-7-13(8-6-12)16-10-9-14(17)15(18)11-16/h5-11,18H,2-4H2,1H3

InChI Key

WUPDQVNGTVSHGE-UHFFFAOYSA-N

Canonical SMILES

CCCCC1=CC=C(C=C1)N2C=CC(=O)C(=C2)O

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 1-(4-Butylphenyl)-3-hydroxypyridin-4-one typically involves the following steps:

  • Bromination: The starting material, 4-butylbenzene, undergoes bromination to introduce a bromine atom at the para position.

  • Nucleophilic Substitution: The brominated compound is then subjected to nucleophilic substitution with a hydroxypyridin-4-one derivative.

  • Purification: The final product is purified through recrystallization or chromatography to obtain the desired compound.

Industrial Production Methods: In an industrial setting, the synthesis of this compound may involve continuous flow reactors and large-scale purification techniques to ensure high yield and purity. The reaction conditions, such as temperature, pressure, and solvent choice, are optimized to maximize efficiency and minimize by-products.

Chemical Reactions Analysis

Types of Reactions: 1-(4-Butylphenyl)-3-hydroxypyridin-4-one can undergo various chemical reactions, including:

  • Oxidation: The compound can be oxidized to form derivatives with different functional groups.

  • Reduction: Reduction reactions can be employed to modify the compound's structure.

  • Substitution: Substitution reactions can introduce new substituents at specific positions on the phenyl ring.

Common Reagents and Conditions:

  • Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

  • Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) and sodium borohydride (NaBH₄) are often used.

  • Substitution: Nucleophiles like sodium hydroxide (NaOH) and various halides can be used for substitution reactions.

Major Products Formed: The major products formed from these reactions include oxidized derivatives, reduced forms, and substituted analogs of the original compound.

Scientific Research Applications

1-(4-Butylphenyl)-3-hydroxypyridin-4-one has several scientific research applications:

  • Chemistry: It can be used as a building block for the synthesis of more complex molecules.

  • Biology: The compound may serve as a probe in biological studies to understand cellular processes.

  • Industry: It can be utilized in the production of functional materials and advanced polymers.

Mechanism of Action

The mechanism by which 1-(4-Butylphenyl)-3-hydroxypyridin-4-one exerts its effects involves interactions with specific molecular targets and pathways. The hydroxypyridin-4-one moiety can bind to enzymes or receptors, modulating their activity and leading to desired biological outcomes.

Comparison with Similar Compounds

Structural and Physicochemical Properties

The table below compares 1-(4-Butylphenyl)-3-hydroxypyridin-4-one with structurally related hydroxypyridinones and aryl-substituted analogs:

Compound Name Molecular Formula Molecular Weight Substituents Melting Point (°C) Key Properties
1-(4-Butylphenyl)-3-hydroxypyridin-4-one C₁₅H₁₇NO₂ 243.30 4-butylphenyl, 3-hydroxyl Not reported High lipophilicity
1,2-Dimethyl-3-hydroxypyridin-4-one (CP20) C₇H₉NO₂ 139.15 1-methyl, 2-methyl 268–287 Moderate solubility, Phase II metabolism dominant
1,2-Diethyl-3-hydroxypyridin-4-one (CP94) C₉H₁₃NO₂ 167.20 1-ethyl, 2-ethyl Not reported Enhanced hydroxylation metabolism
1-(Biphenyl-3-yl)-3-hydroxypyridin-4-one C₁₇H₁₃NO₂ 263.29 Biphenyl-3-yl Not reported Aromaticity increases rigidity

Key Observations :

  • Lipophilicity : The 4-butylphenyl group in the target compound confers higher lipophilicity than CP20, CP94, or biphenyl analogs, likely reducing aqueous solubility but improving membrane permeability .
  • Thermal Stability : Melting points for analogous compounds range from 268–287°C , suggesting that the bulky butylphenyl group may lower crystallinity compared to smaller substituents.
Metabolic and Pharmacokinetic Profiles
  • CP20 (1,2-Dimethyl) : Undergoes extensive Phase II glucuronidation at the 3-hydroxy position (44% in rats, >85% in humans), with minimal Phase I metabolism (1% 3-O-methylation) .
  • CP94 (1,2-Diethyl) : Dominated by Phase I hydroxylation at the 2-ethyl position (40% in rats), with lower glucuronidation (13.8%) .
  • 1-(4-Butylphenyl)-3-hydroxypyridin-4-one : The bulky 4-butylphenyl group may shift metabolism toward Phase I oxidation (e.g., alkyl chain hydroxylation) and reduce glucuronidation efficiency due to steric hindrance. Biliary excretion is probable, as seen in CP20/CP94, where ~40% of doses were unaccounted for in urine .
Metal-Chelating Efficiency

Hydroxypyridinones bind Fe³⁺ via the 3-hydroxy and 4-keto groups. Substituent effects include:

  • Small Alkyl Groups (CP20/CP94) : Minimal steric hindrance, enabling efficient iron chelation.
  • Aryl Groups (Biphenyl Derivatives) : Aromatic rings may enhance π-π stacking but reduce solubility and chelation kinetics .
  • 4-Butylphenyl Substituent : The bulky group could sterically hinder iron coordination, reducing binding affinity compared to CP20/CP94. However, increased lipophilicity might improve tissue penetration for intracellular iron pools.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.